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Compound of Interest

Compound Name: HaloFlipper 30

Cat. No.: B12369041 Get Quote

This document provides immediate and essential safety protocols, logistical plans, and detailed

operational procedures for the handling and disposal of HaloFlipper 30. It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and effective experimental execution.

Immediate Safety and Handling
Proper personal protective equipment (PPE) is mandatory when handling HaloFlipper 30. The

following table summarizes the required PPE.

PPE Category Item Specifications and Usage

Eye and Face Protection Safety Goggles

Must be ANSI Z87.1 compliant

with side shields to protect

against splashes.

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Inspect for

tears or punctures before use.

Change gloves immediately

upon contamination.

Protective Clothing Laboratory Coat

A full-length lab coat must be

worn to protect skin and

clothing.
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Emergency Procedures:

After Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical

attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If irritation persists, seek medical attention.[1]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Logistical Information: Storage and Disposal
Proper storage and disposal are critical for maintaining the integrity of HaloFlipper 30 and

ensuring laboratory safety.

Aspect Procedure

Storage of Lyophilized Powder Store the vial at -20°C upon receipt.

Storage of Stock Solution

Store the DMSO stock solution at -20°C. The

solution is stable for up to 3 months. Avoid

multiple freeze-thaw cycles. Allow the vial to

warm to room temperature before opening.[2]

Disposal

Dispose of HaloFlipper 30 and its solutions in

compliance with all local, state, and federal

regulations for chemical waste. Do not pour

down the drain. Contaminated materials (e.g.,

pipette tips, gloves) should be disposed of as

chemical waste.
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Operational Plan: Preparation of HaloFlipper 30
Solutions
Accurate preparation of HaloFlipper 30 solutions is crucial for successful experimentation.

3.1. Preparation of 200 µM Stock Solution

Allow the vial of lyophilized HaloFlipper 30 to warm to room temperature before opening.

Dissolve the contents of the vial (10 nmol) in 50 µL of anhydrous dimethyl sulfoxide (DMSO)

to create a 200 µM stock solution.[2]

Vortex briefly to ensure complete dissolution.

Store the stock solution at -20°C.

Note: Use new, anhydrous DMSO, as moisture can reduce the shelf life of the probe.[2] DMSO

is known to facilitate the entry of organic molecules into tissues; handle with particular caution.

3.2. Preparation of Staining Solution

Dilute the 200 µM HaloFlipper 30 DMSO stock solution 1:1000 in your standard cell culture

medium (e.g., DMEM + 10% fetal bovine serum) to a final concentration of 200 nM.

Vortex the solution briefly.

Use the staining solution immediately after preparation. Do not store or reuse.

The optimal concentration for live cell labeling may vary depending on the cell line and

experimental conditions, typically ranging from 100-500 nM.

Experimental Protocols
The following protocols are based on methodologies cited in key research articles.

4.1. Live Cell Staining and FLIM Imaging
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This protocol is adapted from the work of Straková K., et al. (2020) and is suitable for imaging

membrane tension in various organelles.

Workflow for Live Cell Staining and FLIM Imaging
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Preparation

Staining

Imaging

Data Analysis

Culture cells expressing HaloTag fusion protein

Prepare 200 nM HaloFlipper 30 staining solution

Replace culture medium with staining solution

Incubate at 37°C, 5% CO2 for 30-60 minutes

Wash cells with fresh culture medium

Perform FLIM imaging

Excite with 485 or 488 nm pulsed laser Collect emission at 575-625 nm

Fit photon histograms with a double-exponential decay

Extract the longer lifetime (τ1) to report membrane tension

Click to download full resolution via product page

Caption: Workflow for staining live cells with HaloFlipper 30 and subsequent FLIM imaging.
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Detailed Steps:

Cell Culture: Plate cells expressing the HaloTag™ fusion protein of interest onto a suitable

imaging dish or coverslip.

Staining:

Aspirate the culture medium from the cells.

Add the freshly prepared 200 nM HaloFlipper 30 staining solution to the cells.

Incubate the cells for 30 to 60 minutes at 37°C in a humidified atmosphere with 5% CO₂.

Wash the cells once with fresh culture medium to remove any unbound probe.

Fluorescence Lifetime Imaging Microscopy (FLIM):

Image the cells using a standard FLIM microscope.

Use a 485 or 488 nm pulsed laser for excitation.

Collect emitted photons through a 600/50 nm bandpass filter.

Data Analysis:

Analyze the FLIM data by fitting the photon histograms from regions of interest with a

double-exponential decay function.

The longer lifetime component (τ₁) is used to report changes in membrane tension. This

value typically ranges from 2.8 to 7.0 ns.

4.2. Quantitative Data from Cited Experiments

The following table summarizes key quantitative findings from the foundational paper on

HaloFlippers by Straková K., et al. (2020).
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Parameter Value Context Reference

Excitation Wavelength 488 nm

Optimal for exciting

the Flipper-TR

fluorophore.

Straková K., et al.,

2020

Emission Collection 575 - 625 nm

Wavelength range for

collecting the

fluorescence signal.

Straková K., et al.,

2020

Fluorescence Lifetime

(τ) in ER
~3.5 ns

Baseline fluorescence

lifetime of HaloFlipper

3 in the endoplasmic

reticulum.

Lifetime Change (Δτ)

with Hyperosmotic

Stress

~0.3 ns decrease

Decrease in

fluorescence lifetime

in the ER in response

to hyperosmotic

stress, indicating a

decrease in

membrane tension.

Signaling Pathways and Logical Relationships
The mechanism of HaloFlipper 30 relies on its specific binding to the HaloTag protein and the

environmentally sensitive fluorescence of the Flipper-TR probe.

Logical Relationship of HaloFlipper 30 Action
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Cellular Environment

Binding and Localization

Membrane Tension Sensing

Fluorescence Readout

Genetically expressed HaloTag fusion protein at membrane of interest

Covalent bond formation between HaloFlipper 30 and HaloTag

Cell-permeable HaloFlipper 30

Precise localization of Flipper-TR probe at the membrane of interest

Changes in lipid bilayer organization (membrane tension)

Alteration of Flipper-TR conformation

Change in fluorescence lifetime

Detection by FLIM
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Caption: Mechanism of HaloFlipper 30 for targeted membrane tension measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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